Cas no 946345-19-3 (5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide)

• Product Name: 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide
• CAS No: 946345-19-3
• MF: C₁₉H₂₁ClN₂O₄S
• MW: 408.899042844772
• CID: 5514727
• Update Time: 2025-10-30

5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzamide
• 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide

• Inchi： 1S/C19H21ClN2O4S/c1-3-27(24,25)22-10-4-5-13-11-15(7-8-17(13)22)21-19(23)16-12-14(20)6-9-18(16)26-2/h6-9,11-12H,3-5,10H2,1-2H3,(H,21,23)
• InChI Key： YOOJFAHOSBQCNP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide

Comprehensive Overview of 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide (CAS No. 946345-19-3)

The compound 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide (CAS No. 946345-19-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique sulfonamide and tetrahydroquinoline moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide fits into this trend as a candidate for studying enzyme interactions and receptor binding. Its methoxybenzamide group, combined with the chloro substitution, suggests potential utility in designing compounds with enhanced pharmacokinetic properties.

One of the most frequently searched questions in the context of this compound revolves around its synthetic pathways and derivatization potential. Organic chemists often investigate methods to optimize its synthesis, ensuring high yield and purity for research purposes. Additionally, the ethanesulfonyl group in the molecule is a point of interest for modifications, as it may influence solubility and bioavailability—a critical consideration in drug design.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide. Computational models frequently analyze such structures to predict their biological activity and toxicity profiles. This aligns with the growing focus on in silico screening as a cost-effective alternative to traditional high-throughput screening methods.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases or inflammatory conditions. While preliminary studies are ongoing, the structural resemblance to known quinoline-based therapeutics has sparked hypotheses about its mechanism of action. Researchers are also examining its stability under various physiological conditions, a key factor for translational applications.

From an industrial perspective, the scalability of producing 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide is a topic of discussion. Manufacturers and suppliers are increasingly asked about GMP-compliant synthesis and quality control measures to meet the standards of preclinical and clinical research. This underscores the importance of reliable sourcing and documentation for CAS No. 946345-19-3.

Environmental and regulatory considerations also play a role in the compound's profile. While it is not classified as hazardous, its ecological impact and biodegradability are occasionally queried by sustainability-focused researchers. Such inquiries reflect the broader shift toward green chemistry principles in synthetic organic chemistry.

In summary, 5-chloro-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxybenzamide represents a versatile scaffold with multifaceted research applications. Its combination of heterocyclic and sulfonamide functionalities makes it a compelling subject for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic agents.